Cas no 817172-36-4 (3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid)

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid structure

817172-36-4 structure

Product Name:3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid

CAS No:817172-36-4

MF:C₁₀H₁₅NO₃

MW:197.231003046036

MDL:MFCD03788958

CID:1805638

PubChem ID:2758243

Update Time:2025-04-21

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Diethyl-1,2-oxazol-4-yl)propanoic acid
- 3-(3,5-DIETHYL-ISOXAZOL-4-YL)-PROPIONIC ACID
- STK893496
- 3-(3,5-diethylisoxazol-4-yl)propanoic acid
- G50208
- AKOS001476293
- EN300-89892
- MFCD03788958
- 817172-36-4
- CS-0263780
- 3-(3,5-diethylisoxazol-4-yl)propanoicacid
- VS-07121
- 3-(3,5-diethyl-isoxazol-4-yl)-propionic acid, AldrichCPR
- 3-(3,5-diethyl-4-isoxazolyl)propanoic acid
- 3-(diethyl-1,2-oxazol-4-yl)propanoic acid
- BBL020806
- 3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid
- MDL： MFCD03788958
- Inchi： 1S/C10H15NO3/c1-3-8-7(5-6-10(12)13)9(4-2)14-11-8/h3-6H2,1-2H3,(H,12,13)
- InChI Key： BFFMGIUIZIEVHS-UHFFFAOYSA-N
- SMILES： O1C(CC)=C(C(CC)=N1)CCC(=O)O

Computed Properties

Exact Mass: 197.10500
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.33000
LogP: 1.81660

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	015634-250mg	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		250mg	￡160.00	2022-03-01
Fluorochem	015634-1g	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		1g	￡372.00	2022-03-01
Fluorochem	015634-2g	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		2g	￡598.00	2022-03-01
TRC	D443703-25mg	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		25mg	$167.00	2023-05-18
TRC	D443703-50mg	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		50mg	$270.00	2023-05-18
TRC	D443703-100mg	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		100mg	$408.00	2023-05-18
TRC	D443703-250mg	3-(3,5-Diethyl-isoxazol-4-yl)-propionic acid	817172-36-4		250mg	$724.00	2023-05-18
Chemenu	CM313573-1g	3-(3,5-Diethylisoxazol-4-yl)propanoic acid	817172-36-4	95%	1g	$519	2021-08-18
Chemenu	CM313573-1g	3-(3,5-Diethylisoxazol-4-yl)propanoic acid	817172-36-4	95%	1g	$552	2024-07-23
Enamine	EN300-89892-0.05g	3-(diethyl-1,2-oxazol-4-yl)propanoic acid	817172-36-4		0.05g	$173.0	2023-09-01

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:817172-36-4)3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid

Order Number:A1091257

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 20:03

Price ($):428.0

Email:sales@amadischem.com

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Related Categories

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